Cas no 907971-32-8 (Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate is a heterocyclic compound featuring a triazolopyrimidine core with a 2-chlorobenzylthio substituent and an ethyl carboxylate group. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for developing biologically active molecules. The presence of the chlorobenzylthio moiety may enhance binding affinity in target interactions, while the ester group offers synthetic flexibility for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity and stability under standard laboratory conditions, ensuring reliable performance in experimental applications.
Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate structure
907971-32-8 structure
Product Name:Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate
CAS No:907971-32-8
MF:C16H15ClN4O2S
MW:362.833900690079
MDL:MFCD08547067
CID:3142480
PubChem ID:16459515
Update Time:2025-10-29

Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>2-(2-Chloro-benzylsulfanyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-car boxylic acid ethyl ester
    • AKOS002315423
    • CS-0316910
    • 907971-32-8
    • ethyl 2-[(2-chlorophenyl)methylsulfanyl]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • STK263482
    • ethyl 2-{[(2-chlorophenyl)methyl]sulfanyl}-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • MFCD08547067
    • [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-[[(2-chlorophenyl)methyl]thio]-7-methyl-, ethyl ester
    • ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • Ethyl 2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • LS-05590
    • H32078
    • ethyl 2-[(2-chlorobenzyl)sulfanyl]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • ALBB-017300
    • Ethyl2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
    • Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate
    • MDL： MFCD08547067
    • Inchi： 1S/C16H15ClN4O2S/c1-3-23-14(22)12-8-18-15-19-16(20-21(15)10(12)2)24-9-11-6-4-5-7-13(11)17/h4-8H,3,9H2,1-2H3
    • InChI Key： LWGQOGHLGIGWRX-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1CSC1N=C2N=CC(C(=O)OCC)=C(C)N2N=1

Computed Properties

  • Exact Mass: 362.0604246Da
  • Monoisotopic Mass: 362.0604246Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 94.7Ų

Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Security Information

  • HazardClass：IRRITANT

Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB410317-500 mg
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8
500MG
 €165.80 2022-08-31
abcr
AB410317-1 g
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8
1g
 €197.30 2023-04-24
Chemenu
CM529139-1g
Ethyl 2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8 97%
1g
 $132 2024-07-20
Chemenu
CM529139-5g
Ethyl 2-((2-chlorobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8 97%
5g
 $348 2024-07-20
Matrix Scientific
066283-500mg
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8
500mg
 $119.00 2023-09-06
TRC
E058100-500mg
Ethyl 2-[(2-Chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8
500mg
 $ 235.00 2022-06-05
TRC
E058100-1000mg
Ethyl 2-[(2-Chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8
1g
 $ 390.00 2022-06-05
TRC
E058100-2000mg
Ethyl 2-[(2-Chlorobenzyl)thio]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
 907971-32-8
2g
 $ 615.00 2022-06-05
abcr
AB410317-500mg
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate; .
 907971-32-8
500mg
 €173.00 2025-04-15
abcr
AB410317-1g
Ethyl 2-[(2-chlorobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate; .
 907971-32-8
1g
 €197.00 2025-04-15

Ethyl 2-(2-Chlorobenzyl)thio-7-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Related Literature

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